Cas no 885962-73-2 ([1,1'-Biphenyl]-4-carboxaldehyde,4'-chloro-3'-methyl-)

• Product Name: [1,1'-Biphenyl]-4-carboxaldehyde,4'-chloro-3'-methyl-
• CAS No: 885962-73-2
• MF: C₁₄H₁₁FO₂
• MW: 230.234347581863
• CID: 711984
• Update Time: 2024-01-31

[1,1'-Biphenyl]-4-carboxaldehyde,4'-chloro-3'-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxaldehyde,4'-chloro-3'-methyl-
• 4-(2-Fluoro-3-methoxyphenyl)benzaldehyde
• [1,1'-Biphenyl]-4-carboxaldehyde,4'-chloro-3'-methyl
• 4-(2-Fluoro-4-methoxyphenyl)benzaldehyde
• 4-(2-Fluoro-5-methoxyphenyl)benzaldehyde
• 4-(3-Fluoro-2-methoxyphenyl)benzaldehyde
• 4-(4-Chloro-3-methylphenyl)benzaldehyde
• 4'-Chloro-3'-methyl-[1,1'-biphenyl]-4-carbaldehyde

• Inchi： 1S/C14H11FO2/c1-17-13-4-2-3-12(14(13)15)11-7-5-10(9-16)6-8-11/h2-9H,1H3
• InChI Key： MUSXZGPUFBYWPG-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(C2=CC=CC(OC)=C2F)C=C1

Computed Properties

• Exact Mass: 230.07400
• Monoisotopic Mass: 230.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1

Experimental Properties

• PSA: 26.30000
• LogP: 3.31380